Cas no 247171-46-6 (Lobophorin A)
Lobophorin A Chemical and Physical Properties
Names and Identifiers
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- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione, 10-[[3-amino-2,3,4,6-tetradeoxy-4-[(methoxycarbonyl)amino]-3-C-methyl-β-D-xylo-hexopyranosyl]oxy]-4-[(O-2,6-dideoxy-4-O-methyl-β-L-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-α-L-ribo-hexopyranosyl-(1→3)-2,6-dideoxy-α-L-ribo-hexopyranosyl)oxy]-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-14-(hydroxymethyl)-1,3,7,11,15,20a-hexamethyl-, (1S,3S,4S,4aS,6aS,7E,10S,11E,12aS,15R,16aS,20aS,20bR)-
- 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione, 10-[[3-amino-2,3,4,6-tetradeoxy-4-[(methoxycarbonyl)amino]-3-C-methyl-β-D-xylo-hexopyranosyl]oxy]-4-[(O-2,6-dideoxy-4-O-methyl-β-L-ribo-hexopyranosyl-(1→4)-O-2,6-dideoxy-α-L-ribo-hexopyranosyl-(1→3)-2,6-dideoxy-α-L-ribo...
- Lobophorin A
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- Inchi: 1S/C61H92N2O19/c1-27-14-17-42(78-47-25-59(10,62)54(35(9)77-47)63-58(71)73-13)28(2)19-37-20-36(26-64)31(5)24-61(37)56(69)48(57(70)82-61)55(68)60(11)39(27)16-15-38-49(60)29(3)18-30(4)51(38)80-46-23-43(50(67)32(6)74-46)79-44-22-41(66)53(34(8)76-44)81-45-21-40(65)52(72-12)33(7)75-45/h14-16,19-20,29-35,37-47,49-54,64-67,69H,17-18,21-26,62H2,1-13H3,(H,63,71)/b27-14-,28-19-/t29-,30-,31+,32-,33-,34-,35+,37+,38-,39-,40+,41+,42-,43+,44-,45+,46-,47-,49+,50-,51-,52-,53-,54-,59-,60+,61-/m0/s1
- InChI Key: WXINYBSBDLMHLF-QTKRXJCWSA-N
- SMILES: OC1=C2C([C@@]3([C@]([H])(C(=CC[C@H](O[C@]4([H])O[C@H](C)[C@H](NC(=O)OC)[C@](N)(C)C4)C(C)=C[C@]4([H])C=C(CO)[C@H](C)C[C@@]14OC2=O)C)C=C[C@]1([H])[C@H]([C@@H](C)C[C@H](C)[C@@]31[H])O[C@]1([H])O[C@@H](C)[C@H](O)[C@H](O[C@]2([H])O[C@@H](C)[C@H](O[C@@]3([H])O[C@@H](C)[C@H](OC)[C@H](O)C3)[C@H](O)C2)C1)C)=O |c:7,&1:4,5,10,12,15,17,23,30,36,39,46,48,49,52,54,57,60,62,64,66,69,71,73,76,78,81,84|
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- pka: 4.50±1.00(Predicted)
Lobophorin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L469305-1mg |
Lobophorin A |
247171-46-6 | 1mg |
165.00 | 2021-08-04 | ||
| TRC | L469305-10mg |
Lobophorin A |
247171-46-6 | 10mg |
1320.00 | 2021-08-04 |
Lobophorin A Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Lobophorin A
Exploring the Potential of Lobophorin A (CAS No. 247171-46-6) in Modern Research
Lobophorin A, identified by the CAS registry number CAS No. 247171-46-6, has emerged as a compelling compound in recent scientific investigations. This naturally occurring compound, primarily isolated from marine sources, has garnered significant attention due to its unique chemical structure and promising biological activities. Researchers have been actively exploring its potential applications in various fields, including pharmacology, biotechnology, and environmental science.
The structural elucidation of Lobophorin A has revealed a complex arrangement of functional groups that contribute to its diverse biological properties. Recent studies have highlighted its potent antioxidant and anti-inflammatory effects, making it a potential candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The compound's ability to modulate cellular signaling pathways has further underscored its role in regulating cellular homeostasis.
In the realm of oncology, Lobophorin A has shown remarkable anti-tumor activity in preclinical models. Studies conducted in 2023 have demonstrated its efficacy in inhibiting the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. This has led researchers to investigate its potential as a novel chemotherapeutic agent with reduced side effects compared to traditional treatments.
The environmental implications of Lobophorin A are equally intriguing. Recent research has explored its role in mitigating the effects of oxidative stress in marine ecosystems, suggesting its application in bioremediation strategies. Additionally, its bioaccumulation properties have been studied to assess its safety for aquatic life and human consumption.
From a technological standpoint, the synthesis and characterization of Lobophorin A have been optimized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These advancements have enabled researchers to produce the compound on a larger scale for experimental purposes, paving the way for further clinical trials and commercial applications.
In conclusion, Lobophorin A (CAS No. 247171-46-6) represents a multifaceted compound with vast potential across multiple disciplines. As ongoing research continues to unravel its mechanisms of action and therapeutic applications, it holds promise as a groundbreaking molecule in modern science.
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